6-Bromopyridine-2-sulfonamide HCl

• IUPAC Name: 6-bromopyridine-2-sulfonamide;hydrochloride
• InChI: InChI=1S/C5H5BrN2O2S.ClH/c6-4-2-1-3-5(8-4)11(7,9)10;/h1-3H,(H2,7,9,10);1H
• InChI Key: AMIOGKIPIMGODJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Br)S(=O)(=O)N.Cl
• Molecular Formula: C5H6BrClN2O2S
• Molecular Weight: 273.54 g/mol

Description

6-Bromopyridine-2-sulfonamide HCl is a chemical compound with the molecular formula C5H6BrClN2O2S. It is a substituted pyridine, which is a six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported in several methodologies. A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been reported. Another method involves the electrochemical oxidative coupling of amines and thiols.

Molecular Structure Analysis

The molecular structure of 6-Bromopyridine-2-sulfonamide HCl consists of a pyridine ring, which is a six-membered heterocyclic scaffold, substituted with a bromine atom and a sulfonamide group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of substituted pyridines include a ring cleavage methodology reaction. Another reaction involves the electrochemical oxidative coupling of amines and thiols.

Safety and Hazards

The safety data sheet for a similar compound, 6-Bromopyridine-2-sulfonamide, suggests that it is combustible and toxic if swallowed or in contact with skin. It may cause skin and eye irritation and respiratory irritation.